Cas no 2172051-65-7 (4-ethyl-6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid)

• Product Name: 4-ethyl-6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid
• CAS No: 2172051-65-7
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6526516
• PubChem ID: 165552129
• Update Time: 2025-05-19

4-ethyl-6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid
• 2172051-65-7
• EN300-1483922
• 4-ethyl-6-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]hexanoic acid

• Inchi： 1S/C28H36N2O5/c1-3-19(13-14-27(32)33)15-16-29-26(31)17-20(4-2)30-28(34)35-18-25-23-11-7-5-9-21(23)22-10-6-8-12-24(22)25/h5-12,19-20,25H,3-4,13-18H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： ONVWYSCMDZRCMY-UHFFFAOYSA-N
• SMILES： O(C(NC(CC)CC(NCCC(CC)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 4-ethyl-6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid

Research Briefing on 2172051-65-7 and 4-ethyl-6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic Acid

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of novel compounds such as 2172051-65-7 and 4-ethyl-6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid. These compounds are gaining attention due to their potential applications in drug development, particularly in the fields of targeted therapy and peptide-based pharmaceuticals. This briefing provides an overview of the latest research findings related to these compounds, focusing on their synthesis, biological activity, and therapeutic potential.

The compound 2172051-65-7, a recently identified small molecule, has shown promising results in preliminary studies for its ability to modulate specific biochemical pathways. Researchers have explored its role in inhibiting key enzymes involved in inflammatory responses, making it a candidate for treating chronic inflammatory diseases. Meanwhile, 4-ethyl-6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid, a derivative of fluorenylmethoxycarbonyl (Fmoc)-protected amino acids, has been investigated for its utility in solid-phase peptide synthesis (SPPS). Its unique structure allows for efficient coupling reactions and improved peptide yields, which are critical for developing peptide-based therapeutics.

In a study published in the Journal of Medicinal Chemistry, researchers synthesized and characterized 4-ethyl-6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid, demonstrating its stability under standard SPPS conditions. The study also highlighted its compatibility with various resin systems, making it a versatile building block for peptide synthesis. Additionally, the compound's ability to enhance the solubility of hydrophobic peptides was noted, addressing a common challenge in peptide drug development.

Another significant development involves the exploration of 2172051-65-7 as a potential inhibitor of protein-protein interactions (PPIs). PPIs are increasingly recognized as therapeutic targets for diseases such as cancer and neurodegenerative disorders. Early-stage in vitro assays have shown that 2172051-65-7 can disrupt specific PPIs with high selectivity, suggesting its potential as a lead compound for further optimization. However, further in vivo studies are required to validate its efficacy and safety profile.

Combining these findings, the research community is optimistic about the dual potential of these compounds. While 4-ethyl-6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid continues to streamline peptide synthesis, 2172051-65-7 offers a new avenue for targeting previously undruggable pathways. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate these discoveries into clinically viable therapies.

In conclusion, the latest research underscores the importance of 2172051-65-7 and 4-ethyl-6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidohexanoic acid in advancing chemical biology and pharmaceutical sciences. Their unique properties and applications highlight the ongoing innovation in drug discovery and development. Future studies should focus on optimizing their pharmacokinetic profiles and exploring their therapeutic potential in preclinical models.